1-Methyl-4-(pent-4-ynyl)piperazine
Cat. No. B8662829
M. Wt: 166.26 g/mol
InChI Key: IRQWLKGRKSVZDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08093229B2
Procedure details
A mixture of pent-4-ynyl methanesulfonate (887 mg) and N-methyl piperazine (607 μL) was heated to 80° C. for 4.5 h, diluted with 1,2-dichloroethane (5 mL) and heated to 70° C. for 18 h. Saturated aq. NaHCO3 was added (10 mL) and the mixture was extracted with DCM (3×40 mL), dried over Na2SO4, and concentrated to afford 1-methyl-4-(pent-4-ynyl)piperazine (0.23 g).
Identifiers
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REACTION_CXSMILES
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CS(O[CH2:6][CH2:7][CH2:8][C:9]#[CH:10])(=O)=O.[CH3:11][N:12]1[CH2:17][CH2:16][NH:15][CH2:14][CH2:13]1.C([O-])(O)=O.[Na+]>ClCCCl>[CH3:11][N:12]1[CH2:17][CH2:16][N:15]([CH2:6][CH2:7][CH2:8][C:9]#[CH:10])[CH2:14][CH2:13]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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887 mg
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Type
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reactant
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Smiles
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CS(=O)(=O)OCCCC#C
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Name
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Quantity
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607 μL
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Type
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reactant
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Smiles
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CN1CCNCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Step Three
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to 70° C. for 18 h
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Duration
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18 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with DCM (3×40 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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CN1CCN(CC1)CCCC#C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.23 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
